Cas no 1286704-87-7 (3-(2-fluorophenyl)-1-(2-hydroxy-2-methyl-4-phenylbutyl)urea)

• Product Name: 3-(2-fluorophenyl)-1-(2-hydroxy-2-methyl-4-phenylbutyl)urea
• CAS No: 1286704-87-7
• Molecular Formula: C₁₈H₂₁FN₂O₂
• Molecular Weight: 316.369948148727
• CID: 6377967
• PubChem ID: 52992712

3-(2-fluorophenyl)-1-(2-hydroxy-2-methyl-4-phenylbutyl)urea Properties

Names and Identifiers

• 3-(2-fluorophenyl)-1-(2-hydroxy-2-methyl-4-phenylbutyl)urea
• 1-(2-fluorophenyl)-3-(2-hydroxy-2-methyl-4-phenylbutyl)urea
• AKOS024524291
• VU0525394-1
• F5857-4514
• 1286704-87-7

• InChIKey： ZNSPHCWCFQTBTK-UHFFFAOYSA-N
• Inchi： 1S/C18H21FN2O2/c1-18(23,12-11-14-7-3-2-4-8-14)13-20-17(22)21-16-10-6-5-9-15(16)19/h2-10,23H,11-13H2,1H3,(H2,20,21,22)
• SMILES： FC1C=CC=CC=1NC(NCC(C)(CCC1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 316.15870608g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 316.15870608g/mol
• Heavy Atom Count: 23
• Complexity: 374
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines